methyl 2-{[(2-methylphenyl)acetyl]amino}benzoate

• IUPAC Name: methyl 2-[[2-(2-methylphenyl)acetyl]amino]benzoate
• InChI: InChI=1S/C17H17NO3/c1-12-7-3-4-8-13(12)11-16(19)18-15-10-6-5-9-14(15)17(20)21-2/h3-10H,11H2,1-2H3,(H,18,19)
• InChI Key: XFHLMFXJJWZYGP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CC(=O)NC2=CC=CC=C2C(=O)OC
• Molecular Formula: C17H17NO3
• DSSTOX Substance ID: DTXSID80424245
• Molecular Weight: 283.32 g/mol
• CAS RN: 89080-81-9

Description

Synthesis Analysis

Methyl 2-acetyl-3-{[2-(dimethylamino)-1-(methoxycarbonyl)ethenyl]amino}prop-2-enoate, a closely related compound, has been synthesized from acetoacetic esters. It serves as a reagent for preparing heterocyclic systems such as 3-amino-4H-pyrido[1,2-a]pyrimidin-4-ones, demonstrating the versatility of these compounds in synthesizing complex molecules (Selič, Grdadolnik, & Stanovnik, 1997).

Molecular Structure Analysis

The molecular structure of compounds related to methyl 2-{[(2-methylphenyl)acetyl]amino}benzoate has been elucidated using X-ray crystallography and spectroscopic techniques. These studies provide insight into the conformation and electronic distribution, which are crucial for understanding their reactivity and interactions with other molecules (Demizu et al., 2015).

Chemical Reactions and Properties

The reactivity of this compound analogs has been explored in various chemical transformations. For instance, methyl 2-[(2-{2-[(2-acetamidophenyl)ethynyl]benzamido} phenyl)ethynyl]benzoate undergoes amide bond formation, showcasing its potential in building complex molecular architectures through selective reactions (Demizu et al., 2015).

Safety and Hazards

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